Cas no 84083-00-1 (2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid)

• Product Name: 2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid
• CAS No: 84083-00-1
• MF: C₂₈H₅₇NO₅
• MW: 487.75588965416
• CID: 888780
• Update Time: 2023-08-03

2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid Chemical and Physical Properties

Names and Identifiers

• (z)-docos-13-enoic acid, compound with 2,2',2''-nitrilotriethanol (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethanol,(Z)-docos-13-enoic acid
• 2-[Bis(2-hydroxyethyl)amino]ethanol;(Z)-docos-13-enoic acid

• Inchi： 1S/C22H42O2.C6H15NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;8-4-1-7(2-5-9)3-6-10/h9-10H,2-8,11-21H2,1H3,(H,23,24);8-10H,1-6H2/b10-9-;
• InChI Key： HMTPMQCBQZDRHK-KVVVOXFISA-N
• SMILES： OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O.OCCN(CCO)CCO

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 339
• Topological Polar Surface Area: 101